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Compound of Interest

Compound Name: 5-Hexen-1-ol

Cat. No.: B1630360 Get Quote

Essential Safety and Handling Guide for 5-Hexen-1-
ol
This guide provides critical safety and logistical information for the handling and disposal of 5-
Hexen-1-ol in a laboratory setting. Adherence to these procedures is essential for ensuring the

safety of researchers, scientists, and drug development professionals.

Hazard Identification and Classification
5-Hexen-1-ol is a flammable liquid and vapor that can cause severe skin burns and eye

damage.[1][2] It is crucial to understand its specific hazards to implement appropriate safety

measures.

Hazard
Classification

GHS Category Signal Word Hazard Statement

Flammable liquids Category 3 Danger
H226: Flammable

liquid and vapor[1]

Skin

corrosion/irritation
Sub-category 1B Danger

H314: Causes severe

skin burns and eye

damage

Serious eye

damage/eye irritation
Category 1 Danger

H318: Causes serious

eye damage
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Physical and Chemical Properties:

Property Value

Appearance Clear colorless liquid

Flash Point 59 °C (138.2 °F)

Boiling Point 78-80 °C at 25 mmHg

Density 0.834 g/mL at 25 °C

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 5-Hexen-1-ol to
minimize exposure and ensure personal safety.

PPE Category Specific Requirements

Eye and Face Protection

Wear tightly fitting safety goggles or a face

shield conforming to EN166 (EU) or NIOSH

(US) standards.

Skin Protection

Wear chemically impervious gloves (e.g., nitrile)

and flame-resistant protective clothing to

prevent skin contact.

Respiratory Protection

Use in a well-ventilated area. If exposure limits

are exceeded or irritation is experienced, a full-

face respirator with an appropriate filter (e.g.,

type ABEK (EN14387)) should be used.

Safe Handling and Storage Procedures
Proper handling and storage are critical to prevent accidents and ensure the integrity of the

chemical.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.
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Keep away from heat, sparks, open flames, and other ignition sources. No smoking.

Use non-sparking tools and explosion-proof electrical equipment.

Ground and bond containers and receiving equipment to prevent static discharge.

Avoid contact with skin and eyes. Do not breathe vapors or mist.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammable liquids.

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

Store locked up.

Emergency and First Aid Measures
In case of accidental exposure, immediate action is necessary.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected area with plenty of water for

at least 15 minutes. Seek immediate medical

attention.

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Remove all sources of ignition. Contain the spill using inert absorbent material (e.g.,

sand, silica gel).

Collect: Use non-sparking tools to collect the absorbed material into a suitable, labeled

container for disposal.
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Clean: Clean the spill area thoroughly.

Waste Disposal:

Dispose of 5-Hexen-1-ol and any contaminated materials as hazardous waste.

All waste must be handled in accordance with local, state, and federal regulations.

Containers must be tightly sealed, properly labeled with "HAZARDOUS WASTE" and the

chemical name, and stored in a designated waste accumulation area.

Operational Workflow
The following diagram illustrates the standard operating procedure for handling and disposing

of 5-Hexen-1-ol.
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Workflow for Handling 5-Hexen-1-ol

Preparation

Handling

Disposal

Emergency

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace

Gather Necessary Materials

Transfer 5-Hexen-1-ol

Proceed to Handling

Perform Experimental Procedure

Clean Equipment Spill Occurs

Potential Hazard

Collect Waste in Labeled Container

Generate Waste

Store Waste in Designated Area

Arrange for Hazardous Waste Pickup

Follow Spill Response Protocol

Click to download full resolution via product page

Caption: Standard operating procedure for the safe handling and disposal of 5-Hexen-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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